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Compound of Interest

Compound Name: Methyl 7-oxooctadecanoate

CAS No.: 2380-22-5

Cat. No.: B142559

Get Quote

As a Senior Application Scientist, this guide provides a comprehensive, field-tested framework

for the safe handling of Methyl 7-oxooctadecanoate (CAS No. 2380-22-5). The protocols

herein are designed to ensure both personal safety and experimental integrity by explaining the

causality behind each procedural step. This is not merely a checklist, but a self-validating

system for risk mitigation in the laboratory.

Hazard Assessment & Chemical Profile
Direct, comprehensive toxicological data for Methyl 7-oxooctadecanoate is not readily

available in public safety literature. Therefore, our safety protocol is derived from an expert

assessment of its chemical structure: a long-chain fatty acid methyl ester containing a ketone

functional group.

Fatty Acid Methyl Ester (FAME) Backbone: Generally, long-chain FAMEs exhibit low acute

toxicity and are not considered significant skin or eye irritants.[1][2] However, some related

compounds, like methyl octadecanoate, have been documented to cause skin and eye

irritation.[3]
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Ketone Group (7-oxo): The presence of a ketone is a critical consideration for PPE selection.

Ketones can degrade common laboratory glove materials, necessitating the use of

specialized, ketone-resistant gloves.[4][5]

Physical Properties: With a high boiling point (est. 407.8°C) and flash point (>110°C), Methyl
7-oxooctadecanoate does not pose a significant fire or inhalation risk at ambient

temperatures.[6] The primary route of exposure and risk is through direct skin or eye contact.

Given this profile, the core safety principle is to prevent direct contact. The following PPE and

handling protocols are established to achieve this.

Recommended Personal Protective Equipment
(PPE)
The selection of PPE must be deliberate and based on the specific chemical risks. The

following table summarizes the required equipment for handling Methyl 7-oxooctadecanoate.
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Protection Area Required PPE
Standard /

Specification

Rationale & Expert

Insight

Eye & Face

Safety Glasses with

Side Shields or

Goggles

ANSI Z87.1 / EN 166

Mandatory. Protects

against accidental

splashes during

transfer, weighing, or

dissolution. A face

shield should be worn

over safety glasses if

there is a significant

risk of splashing.

Hand

Ketone-Resistant

Gloves (e.g., PVA

coated, Butyl, or

specialized TPE)

EN 374

Critical. Standard

nitrile or latex gloves

offer poor resistance

to ketones and should

not be used. The 7-

oxo group can

compromise their

integrity. Always

double-glove for

added protection

during transfers.[4]

Body Laboratory Coat Standard

Protects against minor

spills and

contamination of

personal clothing.

Ensure the coat is

fully buttoned.

Respiratory Not required under

normal conditions

N/A Due to its low vapor

pressure, an

inhalation hazard is

unlikely at room

temperature.[6] All

work should still be

conducted in a well-
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ventilated area or a

chemical fume hood

to contain any

potential aerosols.[7]

[8]

Procedural Workflow for Safe Handling
This section provides a step-by-step methodology for safely managing Methyl 7-
oxooctadecanoate from receipt to disposal. The workflow is designed as a closed-loop system

to minimize exposure at every stage.

Area Preparation: Designate a specific work area, preferably within a chemical fume hood.

Ensure the area is clean and uncluttered.

Verify Safety Equipment: Confirm that a safety shower and eyewash station are accessible

and unobstructed.

Assemble Materials: Gather all necessary equipment (spatulas, weigh boats, glassware,

solvents) and waste containers before handling the chemical.

PPE Inspection:

Carefully inspect your ketone-resistant gloves for any signs of degradation, discoloration,

or pinholes.

Ensure your safety glasses are clean and fit properly.

Don PPE: Put on your lab coat, followed by safety glasses. Don the inner and outer layers of

your ketone-resistant gloves.

Chemical Dispensing:

If the compound is solid, use a dedicated spatula to transfer the required amount to a

weigh boat or directly into a tared vessel inside the fume hood.
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Avoid generating dust. If the material is a fine powder, handle it with extreme care to

prevent aerosolization.[8]

Dissolution/Reaction Setup:

When adding solvents, do so slowly to avoid splashing.

If heating is required, perform the procedure in the fume hood with appropriate apparatus

clamps and a blast shield if necessary.

Post-Handling:

Securely cap the primary container of Methyl 7-oxooctadecanoate.

Wipe the exterior of the container with a damp cloth to remove any residual material.

Waste Segregation:

Solid Waste: Contaminated gloves, weigh boats, and paper towels should be placed in a

dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Unused solutions or reaction mixtures containing Methyl 7-
oxooctadecanoate should be collected in a labeled, non-reactive hazardous waste

container. Do not pour down the drain.[2]

Decontamination:

Clean all non-disposable equipment (glassware, spatulas) thoroughly with an appropriate

solvent, collecting the rinse as hazardous waste.

Wipe down the work surface in the fume hood.

Doffing PPE:

Remove the outer pair of gloves first.

Remove your lab coat.
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Remove the inner pair of gloves, turning them inside out as you pull them off to contain

any contamination.

Wash hands thoroughly with soap and water.[9]

Workflow Visualization
The following diagram illustrates the logical flow of the handling process, emphasizing the

critical safety checkpoints.
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Workflow for Handling Methyl 7-oxooctadecanoate

1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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